Cas no 196106-96-4 (4-Bromo-1H-pyrrole-2-carboxamide)

4-Bromo-1H-pyrrole-2-carboxamide is a brominated pyrrole derivative with a carboxamide functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features, including the reactive bromine substituent and the amide moiety, make it valuable for further functionalization, such as cross-coupling reactions or heterocyclic scaffold modifications. The compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to the pyrrole core's prevalence in pharmacologically active compounds. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Suitable for controlled reactions, it is often employed in the synthesis of agrochemicals, dyes, and specialized polymers.

4-Bromo-1H-pyrrole-2-carboxamide structure

196106-96-4 structure

Product Name:4-Bromo-1H-pyrrole-2-carboxamide

CAS No:196106-96-4

MF:C₅H₅BrN₂O

MW:189.009999990463

MDL:MFCD11504939

CID:850718

PubChem ID:15346823

Update Time:2025-06-23

4-Bromo-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1H-pyrrole-2-carboxamide
- 1H-Pyrrole-2-carboxamide, 4-bromo-
- 1H-Pyrrole-2-carboxamide,4-bromo
- ZDOSNCDGCSOFIE-UHFFFAOYSA-N
- AK106602
- V4097
- SCHEMBL15228733
- WHA10696
- AKOS009076870
- C73743
- CS-0044147
- DS-3452
- J-012681
- SB62058
- 196106-96-4
- DTXSID00571806
- MFCD11504939
- DTXCID80522578
- XH0603
- MDL： MFCD11504939
- Inchi： 1S/C5H5BrN2O/c6-3-1-4(5(7)9)8-2-3/h1-2,8H,(H2,7,9)
- InChI Key： ZDOSNCDGCSOFIE-UHFFFAOYSA-N
- SMILES： BrC1=CNC(C(N)=O)=C1

Computed Properties

Exact Mass: 187.95900
Monoisotopic Mass: 187.95853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9
XLogP3: 0.6

Experimental Properties

Boiling Point: 370.1±27.0°C at 760 mmHg
PSA: 58.88000
LogP: 1.57640

4-Bromo-1H-pyrrole-2-carboxamide Security Information

Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Storage Condition：Sealed in dry,2-8°C

4-Bromo-1H-pyrrole-2-carboxamide Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109007158-5g	4-Bromo-1H-pyrrole-2-carboxamide	196106-96-4	97%	5g	$492.96	2023-09-02
TRC	B687163-100mg	4-Bromo-1H-pyrrole-2-carboxamide	196106-96-4		100mg	$ 98.00	2023-04-18
TRC	B687163-250mg	4-Bromo-1H-pyrrole-2-carboxamide	196106-96-4		250mg	$ 196.00	2023-04-18
TRC	B687163-500mg	4-Bromo-1H-pyrrole-2-carboxamide	196106-96-4		500mg	$ 305.00	2023-04-18
TRC	B687163-1g	4-Bromo-1H-pyrrole-2-carboxamide	196106-96-4		1g	$ 431.00	2023-04-18
Chemenu	CM196588-100mg	4-bromo-1H-pyrrole-2-carboxamide	196106-96-4	95%+	100mg	$60	2021-08-05
Chemenu	CM196588-250mg	4-bromo-1H-pyrrole-2-carboxamide	196106-96-4	95%+	250mg	$105	2021-08-05
Chemenu	CM196588-1g	4-bromo-1H-pyrrole-2-carboxamide	196106-96-4	95%+	1g	$286	2021-08-05
Chemenu	CM196588-5g	4-bromo-1H-pyrrole-2-carboxamide	196106-96-4	95%+	5g	$849	2021-08-05
Ambeed	A141388-100mg	4-Bromo-1H-pyrrole-2-carboxamide	196106-96-4	97%	100mg	$16.0	2024-08-03

4-Bromo-1H-pyrrole-2-carboxamide Suppliers

Amadis Chemical Company Limited

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(CAS:196106-96-4)4-Bromo-1H-pyrrole-2-carboxamide

Order Number:A880108

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 10:02

Price ($):256.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides

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